2-(3-Fluorophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(3-fluorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8FNO/c12-9-3-1-2-8(6-9)11-5-4-10(14)7-13-11/h1-7,14H
• InChI Key: MZHKJAUVSICGSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC=C(C=C2)O
• Molecular Formula: C11H8FNO
• DSSTOX Substance ID: DTXSID10673380
• Molecular Weight: 189.19 g/mol
• CAS RN: 1214342-31-0

Description

2-(3-Fluorophenyl)-5-hydroxypyridine, 95% (2-FP-5-HP) is a highly fluorinated pyridine compound that has been widely used in scientific research due to its unique properties. It has been studied for its potential applications in a variety of fields, including synthesis, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(3-Fluorophenyl)-5-hydroxypyridine, 95% is not fully understood. However, it is believed to act as a Lewis acid, which is capable of forming complexes with Lewis bases. These complexes can then be used as catalysts for a variety of organic reactions. Additionally, it is believed to be capable of forming hydrogen bonds with other molecules, which can facilitate the formation of more stable complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Fluorophenyl)-5-hydroxypyridine, 95% are not fully understood. However, it is believed to be capable of interacting with a variety of biological molecules, such as proteins and nucleic acids. Additionally, it is believed to be capable of modulating the activity of a variety of enzymes. Finally, it is believed to be capable of modulating the expression of a variety of genes.

Advantages and Limitations for Lab Experiments

2-(3-Fluorophenyl)-5-hydroxypyridine, 95% has a number of advantages and limitations for lab experiments. One of the main advantages is its high solubility in a variety of organic solvents, which makes it easy to use in a variety of reactions. Additionally, it is relatively inexpensive and can be easily synthesized in a laboratory. However, it is also fairly unstable, and can be easily oxidized or hydrolyzed under certain conditions. Additionally, it has a low boiling point, which can make it difficult to use in certain reactions.

Future Directions

The potential applications of 2-(3-Fluorophenyl)-5-hydroxypyridine, 95% are vast, and there are a number of potential future directions for research. One potential direction is to further explore its potential applications in drug discovery and biochemistry. Additionally, it could be used as a starting material for the synthesis of a variety of organic compounds, such as dyes, drugs, and polymers. Finally, it could be used as a catalyst for the synthesis of a variety of organic compounds.

Synthesis Methods

2-(3-Fluorophenyl)-5-hydroxypyridine, 95% can be synthesized using a variety of methods, including the reaction of 3-fluorophenol with pyridine in the presence of a base. This reaction is typically carried out in aqueous or organic solvents, such as methanol or ethanol. The reaction can be catalyzed by a variety of bases, such as sodium hydroxide or potassium hydroxide. The reaction is typically complete within 1-2 hours, and the product can be isolated by simple filtration or chromatography.

Scientific Research Applications

2-(3-Fluorophenyl)-5-hydroxypyridine, 95% has been widely used in scientific research due to its unique properties. It has been studied for its potential applications in a variety of fields, including synthesis, drug discovery, and biochemistry. In particular, it has been used as a starting material for the synthesis of a variety of organic compounds, such as dyes, drugs, and polymers. Additionally, it has been used as a reagent for the synthesis of a variety of organofluorine compounds. Finally, it has been used as a catalyst for the synthesis of a variety of organic compounds.